Cas no 68301-45-1 (4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine
• CAS No: 68301-45-1
• MF: C₉H₆Cl₂N₂S
• MW: 245.128338336945
• MDL: MFCD02664023
• CID: 843920
• Update Time: 2025-11-07

4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichlorophenyl)thiazol-2-amine
• 4-(2,5-DICHLORO-PHENYL)- THIAZOL-2-YLAMINE
• 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine
• 2-Amino-4-(2,5-dichlorophenyl)thiazole
• 4-(2,5-dichlorophenyl)-1,3-thiazol-2-amine(SALTDATA: FREE)
• 4-(2,5-Dichloro-phenyl)-thiazol-2-ylamine
• 2-Thiazolamine, 4-(2,5-dichlorophenyl)-
• 8074AE
• STK441958
• BBL017197
• TRA0169764
• 4-(2,5-dichlorophenyl)-2-thiazolamine
• SY012605
• 4-(2,5-dichlorophenyl)thiazol-2-ylamine

• MDL： MFCD02664023
• Inchi： 1S/C9H6Cl2N2S/c10-5-1-2-7(11)6(3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： GJYLSGQCBJHXEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CSC(N)=N1)Cl

Computed Properties

• Exact Mass: 243.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 67.2

Experimental Properties

• Boiling Point: 397.4℃ at 760 mmHg
• Flash Point: 194.2℃
• PSA: 67.15000
• LogP: 4.28030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine (CAS No. 68301-45-1)

4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine, with the CAS number 68301-45-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, featuring a dichlorophenyl group attached to a thiazol-2-amine core. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals.

In recent years, the demand for heterocyclic compounds like 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications as a scaffold for kinase inhibitors, which are pivotal in treating various diseases. The compound's chlorinated aromatic ring enhances its binding affinity to biological targets, making it a focal point in medicinal chemistry studies. Additionally, its role in agrochemical formulations has been explored, with studies highlighting its efficacy in pest control.

The synthesis of CAS 68301-45-1 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods. Environmental concerns have also driven innovations in green chemistry approaches for this compound, aligning with global trends toward eco-friendly manufacturing.

From a commercial perspective, 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine is available in high-purity grades for research and industrial use. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for laboratories. Analytical methods like HPLC and NMR spectroscopy are routinely used to verify its quality, ensuring compliance with regulatory standards. The compound's safety data sheet (SDS) provides detailed handling guidelines, emphasizing proper ventilation and personal protective equipment (PPE).

Emerging trends in AI-driven drug discovery have further highlighted the importance of thiazole-based compounds. Computational models predict that derivatives of 68301-45-1 could exhibit enhanced bioactivity, sparking collaborations between chemists and data scientists. This intersection of cheminformatics and traditional synthesis is reshaping how researchers approach molecular design, with 4-(2,5-Dichlorophenyl)-1,3-thiazol-2-amine serving as a key case study.

In conclusion, CAS No. 68301-45-1 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its applications span from pharmaceutical intermediates to agrochemical innovations, reflecting its broad utility. As scientific advancements continue, this compound is poised to play an even greater role in addressing global challenges in health and agriculture.